![molecular formula C19H17N3O3S B255234 2-{[2-cyano-3-(4-methoxyphenyl)acryloyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide](/img/structure/B255234.png)
2-{[2-cyano-3-(4-methoxyphenyl)acryloyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-{[2-cyano-3-(4-methoxyphenyl)acryloyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide, also known as CCT018159, is a novel small molecule that has gained attention in the field of scientific research due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of 2-{[2-cyano-3-(4-methoxyphenyl)acryloyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide involves the inhibition of the protein kinase CK2, which plays a crucial role in cell proliferation, survival, and apoptosis. By inhibiting CK2, this compound induces cell cycle arrest and apoptosis in cancer cells, leading to their death. Additionally, this compound has been shown to inhibit the NF-κB pathway, which is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects, including the induction of cell cycle arrest and apoptosis in cancer cells, the inhibition of cancer cell migration and invasion, the suppression of inflammation and fibrosis, and the inhibition of angiogenesis. Additionally, this compound has been shown to enhance the efficacy of chemotherapy and radiotherapy in cancer treatment.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-{[2-cyano-3-(4-methoxyphenyl)acryloyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide in lab experiments is its potent anti-cancer activity, which makes it a valuable tool for studying cancer cell biology and developing new cancer therapies. Additionally, this compound has been shown to exhibit anti-inflammatory and anti-fibrotic effects, making it a potential therapeutic agent for the treatment of inflammatory and fibrotic diseases. However, one of the limitations of using this compound in lab experiments is its potential toxicity, which requires careful dosing and monitoring.
Future Directions
There are several future directions for the research and development of 2-{[2-cyano-3-(4-methoxyphenyl)acryloyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide. One direction is to further investigate its anti-cancer activity and its potential therapeutic applications in various cancer types. Another direction is to explore its anti-inflammatory and anti-fibrotic effects and its potential therapeutic applications in inflammatory and fibrotic diseases. Additionally, future research could focus on optimizing the synthesis method of this compound and developing more potent and selective CK2 inhibitors based on its structure.
Synthesis Methods
The synthesis of 2-{[2-cyano-3-(4-methoxyphenyl)acryloyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide involves a series of chemical reactions, including the condensation of 4-methoxybenzaldehyde with malononitrile, followed by the reaction of the resulting intermediate with 2-bromo-3-(4-methoxyphenyl)acryloyl chloride. The final step involves the reaction of the resulting intermediate with 5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid to yield this compound.
Scientific Research Applications
2-{[2-cyano-3-(4-methoxyphenyl)acryloyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide has been shown to exhibit potent anti-cancer activity in various cancer cell lines, including breast, lung, and colon cancer. It has also been shown to inhibit the growth and metastasis of cancer cells in vivo. Additionally, this compound has been shown to exhibit anti-inflammatory and anti-fibrotic effects, making it a potential therapeutic agent for the treatment of inflammatory and fibrotic diseases.
properties
Molecular Formula |
C19H17N3O3S |
---|---|
Molecular Weight |
367.4 g/mol |
IUPAC Name |
2-[[(E)-2-cyano-3-(4-methoxyphenyl)prop-2-enoyl]amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide |
InChI |
InChI=1S/C19H17N3O3S/c1-25-13-7-5-11(6-8-13)9-12(10-20)18(24)22-19-16(17(21)23)14-3-2-4-15(14)26-19/h5-9H,2-4H2,1H3,(H2,21,23)(H,22,24)/b12-9+ |
InChI Key |
WNTHNHKOFQASAZ-FMIVXFBMSA-N |
Isomeric SMILES |
COC1=CC=C(C=C1)/C=C(\C#N)/C(=O)NC2=C(C3=C(S2)CCC3)C(=O)N |
SMILES |
COC1=CC=C(C=C1)C=C(C#N)C(=O)NC2=C(C3=C(S2)CCC3)C(=O)N |
Canonical SMILES |
COC1=CC=C(C=C1)C=C(C#N)C(=O)NC2=C(C3=C(S2)CCC3)C(=O)N |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.